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Introduction

Neodymium-143 (¹⁴³Nd) is a stable isotope that proves invaluable in archaeological science,

primarily as a powerful tool for provenance studies. By analyzing the isotopic composition of

neodymium in archaeological artifacts, researchers can trace the geological origin of the raw

materials used to create them. This technique is applicable to a wide range of materials,

including ceramics, glass, and metal artifacts. The underlying principle of this method is the

radioactive decay of Samarium-147 (¹⁴⁷Sm) to Neodymium-143 (¹⁴³Nd). Different geological

formations have distinct Sm/Nd ratios and ages, leading to variations in their ¹⁴³Nd/¹⁴⁴Nd

isotopic signatures. These unique isotopic fingerprints are transferred to the artifacts made

from these materials, allowing scientists to link an object to its geographical source. This

approach provides crucial insights into ancient trade routes, resource exploitation, and cultural

interactions.[1][2][3][4]

Key Applications

The primary application of ¹⁴³Nd analysis in archaeology is in determining the provenance of

various artifacts. This is achieved by comparing the ¹⁴³Nd/¹⁴⁴Nd ratio of an artifact to the
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isotopic compositions of potential raw material sources.

Ceramics: The clay and temper used to produce pottery retain the neodymium isotopic

signature of their parent geological deposits. By analyzing the ¹⁴³Nd/¹⁴⁴Nd ratio in ceramics,

archaeologists can identify the specific clay sources used, helping to distinguish between

local production and imported goods.[2][5] This information is vital for understanding

economic and social networks of past civilizations.

Glass: In ancient glass, neodymium is typically introduced with the silica source (sand). The

¹⁴³Nd/¹⁴⁴Nd ratio of glass can, therefore, reveal the geological origin of the sand used in its

production.[3][6][7][8] This has been instrumental in studies of Roman and other ancient

glass-making industries, helping to identify major production centers and trade patterns.

Lithic Artifacts: The analysis of ¹⁴³Nd isotopes in stone tools and other lithic artifacts can help

to pinpoint the quarries from which the raw materials were sourced.[1] This is particularly

useful for understanding the movement of people and the extent of their resource

procurement territories.

Metal Artifacts: While less common, Nd isotope analysis can also be applied to metal

artifacts to trace the origin of the ores. The isotopic signature of the metal can be linked to

the geological context of the ore deposit.

Data Presentation

The following tables summarize representative ¹⁴³Nd/¹⁴⁴Nd isotopic ratios from various

archaeological studies. These values showcase the range of isotopic compositions observed in

different materials and geographic locations, forming the basis for provenance interpretations.
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Material
Archaeological
Context

Location
¹⁴³Nd/¹⁴⁴Nd
Ratio

Reference

Roman Glass
1st–3rd century

AD

Eastern

Mediterranean
Varies [6]

Lithic Artifacts Prehistoric
Fort Bragg, North

Carolina, USA
Varies [1]

Late Bronze Age

Glass
Frattesina, Italy Varies [9]

Impact Melt

Rocks
Precambrian

Morokweng,

South Africa

0.511022 -

0.511563
[10]

Impact Melt

Rocks
Precambrian Sudbury, Canada

0.509799 -

0.509881
[10]

Note: The specific ¹⁴³Nd/¹⁴⁴Nd ratios for Roman and Fort Bragg artifacts are presented as

"Varies" as the source material provides a range of data within a broader study rather than

specific values for individual artifacts in a readily comparable format.

Experimental Protocols

The determination of ¹⁴³Nd/¹⁴⁴Nd ratios in archaeological samples is a meticulous process that

requires specialized laboratory facilities and instrumentation. The two primary techniques

employed are Thermal Ionization Mass Spectrometry (TIMS) and Multi-Collector Inductively

Coupled Plasma Mass Spectrometry (MC-ICP-MS). Both methods require the chemical

separation of neodymium from the sample matrix and from other elements that can cause

isobaric interferences, particularly samarium (Sm) and cerium (Ce).[11]

Protocol 1: Neodymium Isotope Analysis by MC-
ICP-MS
This protocol outlines the general steps for the analysis of ¹⁴³Nd/¹⁴⁴Nd ratios in archaeological

materials using a Multi-Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-

MS).
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1. Sample Preparation and Digestion:

A representative portion of the archaeological sample (typically 50-100 mg) is powdered in

an agate mortar to ensure homogeneity.

The powdered sample is accurately weighed into a clean Teflon beaker.

The sample is digested using a mixture of concentrated hydrofluoric (HF) and nitric (HNO₃)

acids. The beaker is heated on a hotplate at a controlled temperature until the sample is

completely dissolved.[10]

The solution is then evaporated to dryness. This step is often repeated with HNO₃ to ensure

the complete removal of fluorides.

The final residue is dissolved in a known volume of dilute HNO₃ or hydrochloric acid (HCl).

2. Neodymium Separation using Ion-Exchange Chromatography:

The separation of neodymium from the sample matrix and interfering elements is crucial for

accurate isotopic analysis.[11] This is typically achieved through a two-stage ion-exchange

chromatography process.

Step 1: Rare Earth Element (REE) Group Separation: The dissolved sample solution is

loaded onto a cation-exchange column (e.g., AG50W-X8 resin). The matrix elements are

washed away with dilute HCl, and the REE fraction is then eluted with a stronger

concentration of HCl.

Step 2: Neodymium Separation: The collected REE fraction is evaporated and redissolved in

a dilute acid. This solution is then loaded onto a second chromatography column packed with

a resin that has a high affinity for specific REEs (e.g., Ln Resin). A specific concentration of

HCl is used to selectively elute Sm and Ce, after which a different acid concentration is used

to elute a purified Nd fraction.[12][13]

3. Mass Spectrometric Analysis (MC-ICP-MS):

The purified Nd fraction is diluted to an appropriate concentration (typically in the low ng/mL

range) with dilute HNO₃.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.hou.usra.edu/meetings/lpsc2019/pdf/1691.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11623368/
https://www.researchgate.net/publication/366189897_Accurate_determination_of_143Nd144Nd_ratios_using_TIMS_from_terrestrial_rocks_without_REE_separation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The sample solution is introduced into the MC-ICP-MS. A desolvating nebulizer system is

often used to enhance signal intensity.[14]

The instrument is tuned for optimal sensitivity and stability.

Data is acquired by simultaneously measuring the ion beams of different neodymium

isotopes in multiple Faraday cups. The isotopes of interest are ¹⁴³Nd, ¹⁴⁴Nd, and ¹⁴⁶Nd (for

mass bias correction). It is also important to monitor for potential interferences from ¹⁴⁴Sm.

The measured ¹⁴⁶Nd/¹⁴⁴Nd ratio is used to correct for instrumental mass fractionation,

typically normalized to a value of 0.7219.[10][12]

The final ¹⁴³Nd/¹⁴⁴Nd ratio is reported along with its analytical uncertainty. The accuracy of

the method is verified by analyzing international rock standards with known Nd isotopic

compositions.[14]

Protocol 2: Neodymium Isotope Analysis by TIMS
This protocol provides a general outline for the analysis of ¹⁴³Nd/¹⁴⁴Nd ratios using a Thermal

Ionization Mass Spectrometer (TIMS).

1. Sample Preparation and Digestion:

The sample preparation and digestion steps are identical to those described for MC-ICP-MS

analysis (Protocol 1, Step 1).

2. Neodymium Separation using Ion-Exchange Chromatography:

The chromatographic separation of neodymium is also a critical step for TIMS analysis and

follows the same principles as for MC-ICP-MS (Protocol 1, Step 2). A highly purified Nd

fraction is essential to avoid isobaric interferences during analysis.

3. Filament Loading and Mass Spectrometric Analysis (TIMS):

A small drop of the purified Nd solution is loaded onto a previously degassed rhenium (Re)

filament.[10] A substance like silica gel or phosphoric acid may be added as an emission

enhancer.
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The filament is slowly heated in the mass spectrometer's source chamber under high

vacuum to first dry the sample and then to ionize the neodymium atoms.

The ionized Nd is accelerated and focused into a magnetic field, which separates the

isotopes based on their mass-to-charge ratio.

The ion beams of the different Nd isotopes are measured sequentially or simultaneously

using Faraday cups.

The instrumental mass fractionation is corrected for by normalizing the measured ¹⁴⁶Nd/

¹⁴⁴Nd ratio to a standard value of 0.7219.[10]

The final ¹⁴³Nd/¹⁴⁴Nd ratio is calculated and reported with its uncertainty. The analysis of

standard reference materials is performed to ensure data quality.

Mandatory Visualization
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Caption: Workflow for Nd isotope analysis using MC-ICP-MS.
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Caption: Workflow for Nd isotope analysis using TIMS.
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Caption: Logical flow of a provenance study using Nd isotopes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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